2-(Furan-2-yl)-4-methoxyphenol

• Molecular Formula: C11H10O3
• Molecular Weight: 190.19 g/mol
• IUPAC Name: 2-(furan-2-yl)-4-methoxyphenol
• InChI: InChI=1S/C11H10O3/c1-13-8-4-5-10(12)9(7-8)11-3-2-6-14-11/h2-7,12H,1H3
• InChI Key: WEQQCNGXMNWCTO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)O)C2=CC=CO2

Description

2-(Furan-2-yl)-4-methoxyphenol is a useful research compound. Its molecular formula is C11H10O3 and its molecular weight is 190.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromo-4-methoxyphenol (400 mg, 1.97 mmol), 2-furanylboronic acid (287 mg, 2.56 mmol), Pd(dppf)Cl2 (81 mg, 0.1 mmol) and sodium carbonate (626 mg, 5.91 mmol) were dissolved in DME:water=4 mL:2 mL, followed by stirring in microwave at 120° C. for 20 minutes. After the completion of the reaction, the reaction mixture was filtered using Celite. The filtrate was added with water, and extracted with ethyl acetate. The obtained organic layer was dried over magnesium sulfate, and purified by column chromatography (hexane:ethyl acetate=9:1) to obtain 2-(furan-2-yl)-4-methoxyphenol (212 mg, 57%).